[(R)-beta,3-Dimethylphenethyl]amine

• IUPAC Name: (2R)-2-(3-methylphenyl)propan-1-amine
• InChI: InChI=1S/C10H15N/c1-8-4-3-5-10(6-8)9(2)7-11/h3-6,9H,7,11H2,1-2H3/t9-/m0/s1
• InChI Key: HAAKRJFFUVWYAE-VIFPVBQESA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)CN
• Isomeric SMILES: CC1=CC(=CC=C1)[C@@H](C)CN
• Molecular Formula: C10H15N
• Molecular Weight: 149.23 g/mol

Description

Amines are organic compounds that contain one or more nitrogen atoms. They are often dependent on them. Structurally, amines mimic ammonia in that up to three hydrogens may be bound by nitrogen, but amines also have extra properties dependent on their connectivity to carbon. In the case of [(R)-beta,3-Dimethylphenethyl]amine, it is a primary amine, meaning only one of the hydrogen atoms in the ammonia molecule has been replaced.

Synthesis Analysis

The synthesis of amines often involves the use of ω-Transaminases, which are capable of converting prochiral ketones to the corresponding chiral amines by asymmetric catalysis. These enzymes often display high enantioselectivity and accept various amine donors. Practical applications of these amine transaminases can be hampered by enzyme instability and by their limited substrate scope.

Molecular Structure Analysis

The molecular structure of amines is similar to that of ammonia, with the hydrogen atoms in the ammonia molecule being replaced one at a time by hydrocarbon groups. In the case of [(R)-beta,3-Dimethylphenethyl]amine, it is a primary amine, meaning only one of the hydrogen atoms in the ammonia molecule has been replaced.

Chemical Reactions Analysis

Amines, including [(R)-beta,3-Dimethylphenethyl]amine, can undergo a variety of chemical reactions. For example, primary, secondary, and tertiary amines can be alkylated by reaction with a primary alkyl halide.

Physical And Chemical Properties Analysis

Amines have several physical properties such as solubility and boiling points. The boiling point of amines can vary depending on the specific structure of the amine.

Mechanism of Action

The mechanism of action of amines often involves the transfer of an amino group from a primary amino donor to a carbonyl acceptor with pyridoxal 5′-phosphate (PLP) as a cofactor. This process is reversible and can lead to the formation of a variety of different compounds.

Safety and Hazards

While specific safety and hazard information for [(R)-beta,3-Dimethylphenethyl]amine was not found, it’s important to note that chemicals should always be handled with appropriate safety measures. For example, amines can be hazardous if ingested, inhaled, or come into contact with skin.

Future Directions

The future directions of amines research could involve improving the catalytic efficiency and substrate specificity of ω-Transaminases. This could potentially expand the applicability of amines in biocatalysis.